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Compound of Interest

Compound Name: Trimethylvinylammonium bromide

Cat. No.: B1581674

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trimethylvinylammonium bromide, also known as Neurine Bromide, is a quaternary
ammonium salt with significant potential in various chemical and pharmaceutical applications.
Its structure, featuring a vinyl group attached to a quaternary nitrogen, imparts unique reactivity,
making it a subject of interest for organic synthesis and materials science. This technical guide
provides a comprehensive overview of the fundamental chemistry of
Trimethylvinylammonium bromide, including its physicochemical properties, synthesis,
reactivity, and potential applications, with a particular focus on its relevance to drug
development.

Chemical Properties and Characterization

Trimethylvinylammonium bromide is a white to almost white crystalline powder. A summary
of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Trimethylvinylammonium Bromide
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Property Value Reference(s)

Chemical Formula CsH12BrN [1]

Molecular Weight 166.06 g/mol [2]

CAS Number 10603-92-6 [2]
White to almost white

Appearance [3]
powder/crystal

Melting Point 192-193 °C (decomposes) [1]

- Soluble in water and organic

Solubility [3]
solvents.
ethenyl(trimethyl)azanium;bro

IUPAC Name [1]

mide

Spectroscopic Data

Spectroscopic analysis is crucial for the unambiguous identification and characterization of
Trimethylvinylammonium bromide.

The functional groups present in Trimethylvinylammonium bromide can be identified by their
characteristic absorption bands in the infrared spectrum.

Table 2: Key IR Absorption Bands for Trimethylvinylammonium Bromide

Wavenumber (cm—?)

Assignment

~3030-3100 C-H stretch (vinyl)
~2950-3000 C-H stretch (methyl)

~1640 C=C stretch (vinyl)

~1480 C-H bend (methyl)
~900-1000 C-H out-of-plane bend (vinyl)
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Synthesis of Trimethylvinylammonium Bromide

The synthesis of Trimethylvinylammonium bromide typically involves the quaternization of a
tertiary amine with a vinyl halide or the modification of an existing quaternary ammonium salt.

General Synthesis Protocol: From
Trimethylvinylammonium Chloride

A common laboratory-scale synthesis involves the reaction of trimethylvinylammonium chloride
with a bromide salt, such as sodium bromide.[3]

Experimental Protocol:

« Dissolution: Dissolve trimethylvinylammonium chloride in a suitable solvent, such as ethanol
or acetone.

o Addition of Bromide Salt: Add a stoichiometric equivalent or a slight excess of sodium
bromide to the solution.

» Reaction: Heat the mixture to reflux for several hours to facilitate the anion exchange. The
progress of the reaction can be monitored by techniques such as thin-layer chromatography
(TLC) or by observing the precipitation of sodium chloride.

« |solation: After the reaction is complete, cool the mixture to room temperature. The less
soluble sodium chloride will precipitate out and can be removed by filtration.

 Purification: The filtrate, containing Trimethylvinylammonium bromide, is then
concentrated under reduced pressure. The resulting crude product can be purified by
recrystallization from a suitable solvent system, such as ethanol/ether, to yield the pure
product.

Figure 1: General workflow for the synthesis of Trimethylvinylammonium bromide.

Reactivity and Potential Applications

The chemical reactivity of Trimethylvinylammonium bromide is dominated by the
electrophilic nature of the vinyl group, making it a versatile reagent in organic synthesis.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1581674?utm_src=pdf-body
https://www.benchchem.com/product/b1581674?utm_src=pdf-body
https://mospace.umsystem.edu/xmlui/bitstream/handle/10355/95781/Domingos_umkc_0134P_12008.pdf?sequence=1
https://www.benchchem.com/product/b1581674?utm_src=pdf-body
https://www.benchchem.com/product/b1581674?utm_src=pdf-body
https://www.benchchem.com/product/b1581674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Michael Addition Reactions

The electron-withdrawing quaternary ammonium group activates the vinyl group, making it an
excellent Michael acceptor. This allows for the conjugate addition of a wide range of
nucleophiles, such as amines, thiols, and carbanions, to form various functionalized products.
This reactivity is particularly relevant in drug development for the synthesis of complex
molecular scaffolds.

Figure 2: Generalized signaling pathway for the Michael addition of a nucleophile to
Trimethylvinylammonium bromide.

Polymerization

The vinyl group of Trimethylvinylammonium bromide can undergo polymerization, either
through free-radical or controlled radical polymerization techniques. This leads to the formation
of cationic polymers (polyquaterniums) with a variety of potential applications, including as
flocculants, antimicrobial agents, and in drug delivery systems.

Applications in Drug Development

Quaternary ammonium compounds, in general, exhibit a broad spectrum of biological activities,
including antimicrobial, antiseptic, and disinfectant properties.[4] Their cationic nature allows
them to interact with negatively charged bacterial cell membranes, leading to cell lysis. While
specific studies on the drug development applications of Trimethylvinylammonium bromide
are limited, its structural motifs suggest potential utility in:

» Antimicrobial Drug Design: As a building block for more complex molecules with enhanced
antimicrobial efficacy.

o Drug Delivery Systems: As a monomer for the synthesis of cationic polymers used to
encapsulate and deliver anionic drugs.

e Synthesis of Pharmaceutical Intermediates: The reactive vinyl group can be used to
introduce a vinyl moiety into a larger molecule, which can then be further functionalized.

Safety and Handling
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Trimethylvinylammonium bromide is an irritant and should be handled with appropriate
personal protective equipment (PPE), including gloves and safety goggles.[3] Operations
should be conducted in a well-ventilated fume hood to avoid inhalation of dust or vapors. In
case of accidental contact with skin or eyes, the affected area should be flushed immediately
with copious amounts of water.

Conclusion

Trimethylvinylammonium bromide is a versatile quaternary ammonium salt with a rich and
underexplored chemistry. Its activated vinyl group makes it a valuable reagent for a variety of
organic transformations, particularly Michael additions and polymerizations. While its direct
applications in drug development are not yet extensively documented, its structural features
and reactivity profile suggest significant potential in the synthesis of novel therapeutic agents
and drug delivery systems. Further research into the specific reactivity and biological activity of
this compound is warranted to fully unlock its potential in the pharmaceutical and chemical
industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1581674#fundamental-chemistry-of-
trimethylvinylammonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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